Cas no 2169587-18-0 (2-bromobutyl 4-methoxybutanoate)

• Product Name: 2-bromobutyl 4-methoxybutanoate
• CAS No: 2169587-18-0
• MF: C₉H₁₇BrO₃
• MW: 253.133482694626
• CID: 6484895
• PubChem ID: 165760119
• Update Time: 2025-10-30

2-bromobutyl 4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 4-methoxybutanoate
• 2169587-18-0
• EN300-1572542

• Inchi： 1S/C9H17BrO3/c1-3-8(10)7-13-9(11)5-4-6-12-2/h8H,3-7H2,1-2H3
• InChI Key： ZDXSSIHZPQIQEU-UHFFFAOYSA-N
• SMILES： BrC(COC(CCCOC)=O)CC

Computed Properties

• Exact Mass: 252.03611g/mol
• Monoisotopic Mass: 252.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromobutyl 4-methoxybutanoate

Comprehensive Overview of 2-Bromobutyl 4-Methoxybutanoate (CAS No. 2169587-18-0)

2-Bromobutyl 4-methoxybutanoate (CAS No. 2169587-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a bromobutyl group and a 4-methoxybutanoate moiety, is often utilized as an intermediate in synthetic chemistry. Its molecular formula, C₉H₁₇BrO₃, highlights its versatility in reactions such as esterification and nucleophilic substitutions, making it a valuable asset in laboratories focusing on drug discovery and material science.

The compound's CAS number 2169587-18-0 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Researchers frequently search for "2-bromobutyl 4-methoxybutanoate synthesis" or "CAS 2169587-18-0 applications" to explore its role in creating complex molecules. Recent trends indicate growing interest in sustainable synthesis methods, aligning with the global push for greener chemistry. For instance, optimizing the yield of 2-bromobutyl 4-methoxybutanoate using eco-friendly catalysts or solvent-free conditions is a hot topic in academic forums.

From a structural perspective, the bromine atom in 2-bromobutyl 4-methoxybutanoate offers a reactive site for further functionalization, while the methoxy group enhances solubility in polar solvents. This dual functionality makes the compound a candidate for designing prodrugs or polymer precursors. Queries like "4-methoxybutanoate derivatives in medicine" reflect its relevance in biomedical research, particularly in controlled-release formulations.

Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing CAS 2169587-18-0, ensuring purity and consistency. Industry professionals often seek "HPLC methods for 2-bromobutyl esters" to standardize quality control protocols. Additionally, computational chemistry tools are increasingly employed to predict the compound's behavior in reactions, addressing search terms like "molecular modeling of bromobutyl esters."

In summary, 2-bromobutyl 4-methoxybutanoate (CAS No. 2169587-18-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to diverse synthetic pathways and alignment with sustainability goals positions it as a compound of enduring scientific and industrial value.